Cas no 71766-84-2 (1,4-dioxa-8-azaspiro[4.5]decan-6-ylmethanamine)

1,4-Dioxa-8-azaspiro[4.5]decan-6-ylmethanamine is a spirocyclic amine derivative featuring a 1,4-dioxa-8-azaspiro[4.5]decane core. This compound is characterized by its rigid spirocyclic structure, which enhances stereochemical control and stability, making it valuable in synthetic chemistry and pharmaceutical applications. The presence of both nitrogen and oxygen heteroatoms within the spiro framework allows for versatile reactivity, particularly in the formation of complex heterocycles or as a building block for drug discovery. Its unique scaffold offers potential advantages in modulating physicochemical properties, such as solubility and bioavailability, making it a useful intermediate in medicinal chemistry and ligand design.
1,4-dioxa-8-azaspiro[4.5]decan-6-ylmethanamine structure
71766-84-2 structure
Product Name:1,4-dioxa-8-azaspiro[4.5]decan-6-ylmethanamine
CAS No:71766-84-2
MF:C8H16N2O2
MW:172.224842071533
MDL:MFCD13184137
CID:1116515
PubChem ID:19883277
Update Time:2025-06-06

1,4-dioxa-8-azaspiro[4.5]decan-6-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dioxa-8-azaspiro[4.5]decane-6-methanamine
    • 1,4-dioxa-8-azaspiro[4.5]decan-6-ylmethanamine
    • CS-0055389
    • 71766-84-2
    • P11621
    • WCA76684
    • Oxalic acid, bis((1,4-dioxa-8-azaspiro[4.5]decan-6-yl)methanamine)
    • SCHEMBL9736445
    • PB25512
    • MDL: MFCD13184137
    • Inchi: 1S/C8H16N2O2/c9-5-7-6-10-2-1-8(7)11-3-4-12-8/h7,10H,1-6,9H2
    • InChI Key: KUBWCLFVLBAPIE-UHFFFAOYSA-N
    • SMILES: O1CCOC21CCNCC2CN

Computed Properties

  • Exact Mass: 172.121177757g/mol
  • Monoisotopic Mass: 172.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 56.5Ų

1,4-dioxa-8-azaspiro[4.5]decan-6-ylmethanamine Pricemore >>

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